Cas no 81645-09-2 ( )

  structure
  structure
Product name: 
CAS No:81645-09-2
MF:C22H14N4O4
MW:398.37096452713
CID:986952
PubChem ID:100585

  Chemical and Physical Properties

Names and Identifiers

    • Lavendamycin
    • UNII-XL8988YP79
    • Q1808882
    • NSC 322370
    • XL8988YP79
    • CHEBI:214556
    • 81645-09-2
    • 1-(7-AMINO-5,8-DIOXO-5,8-DIHYDROQUINOLIN-2-YL)-4-METHYL-9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLIC ACID
    • 1-(7-AMINO-5,8-DIHYDRO-5,8-DIOXO-2-QUINOLINYL)-4-METHYL-9H-PYRIDO(3,4-B)INDOLE-3-CARBOXYLIC ACID
    • 1-(7-amino-5,8-dioxoquinolin-2-yl)-4-methyl-9H-pyrido[3,4-b]indole-3-carboxylic acid
    • 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 1-(7-amino-5,8-dihydro-5,8-dioxo-2-quinolinyl)-4-methyl-
    • DTXSID401002112
    • NSC322370
    • NSC-322370
    • AKOS040747018
    •  
    • Inchi: InChI=1S/C22H14N4O4/c1-9-16-10-4-2-3-5-13(10)24-20(16)19(26-17(9)22(29)30)14-7-6-11-15(27)8-12(23)21(28)18(11)25-14/h2-8,24H,23H2,1H3,(H,29,30)
    • InChI Key: IGQJRDIREIWBQP-UHFFFAOYSA-N
    • SMILES: CC1=C2C3=CC=CC=C3NC2=C(N=C1C(=O)O)C4=NC5=C(C=C4)C(=O)C=C(C5=O)N

Computed Properties

  • Exact Mass: 398.10150494g/mol
  • Monoisotopic Mass: 398.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 139Ų

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